Cas no 1105195-16-1 (6-bromo-N-[3-(dimethylamino)propyl]-1,3-benzothiazol-2-amine)

• Product Name: 6-bromo-N-[3-(dimethylamino)propyl]-1,3-benzothiazol-2-amine
• CAS No: 1105195-16-1
• MF: C₁₂H₁₆BrN₃S
• MW: 314.244540214539
• MDL: MFCD11986983
• CID: 4560679
• PubChem ID: 33679977
• Update Time: 2025-08-04

6-bromo-N-[3-(dimethylamino)propyl]-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N'-(6-Bromo-1,3-benzothiazol-2-yl)-N,N-dimethylpropane-1,3-diamine
• 6-bromo-N-[3-(dimethylamino)propyl]-1,3-benzothiazol-2-amine

• MDL： MFCD11986983
• Inchi： 1S/C12H16BrN3S/c1-16(2)7-3-6-14-12-15-10-5-4-9(13)8-11(10)17-12/h4-5,8H,3,6-7H2,1-2H3,(H,14,15)
• InChI Key： HRZINLDAYDDCAO-UHFFFAOYSA-N
• SMILES： C(N(C)C)CCNC1=NC2=CC=C(Br)C=C2S1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-bromo-N-[3-(dimethylamino)propyl]-1,3-benzothiazol-2-amine

6-Bromo-N-[3-(dimethylamino)propyl]-1,3-benzothiazol-2-amine: A Comprehensive Overview

The compound with CAS No. 1105195-16-1, known as 6-bromo-N-[3-(dimethylamino)propyl]-1,3-benzothiazol-2-amine, is a significant molecule in the field of organic chemistry and materials science. This compound belongs to the class of benzothiazoles, which are widely studied for their unique electronic properties and potential applications in various industries. The benzothiazole core of this molecule provides a rigid aromatic system, while the bromo and dimethylamino substituents introduce functional groups that enhance its reactivity and versatility.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of advanced materials, particularly in the areas of optoelectronics and catalysis. The presence of the bromo group in this compound makes it an ideal candidate for further functionalization, such as cross-coupling reactions, which are crucial in synthesizing complex molecules with tailored properties. Additionally, the dimethylamino group contributes to the molecule's basicity, making it suitable for applications in alkaline environments or as a precursor for more complex nitrogen-containing compounds.

The synthesis of 6-bromo-N-[3-(dimethylamino)propyl]-1,3-benzothiazol-2-amine typically involves a multi-step process that combines aromatic substitution and amine alkylation techniques. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound is readily available for further studies and industrial applications. The molecule's structure has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry, confirming its identity and purity.

In terms of applications, this compound has shown promise in several fields. In the realm of materials science, it has been explored as a precursor for synthesizing advanced polymers and hybrid materials with enhanced mechanical and thermal properties. Its ability to act as a versatile building block has also made it valuable in drug discovery efforts, particularly in the development of bioactive compounds with potential therapeutic applications.

Recent research has also focused on the electrochemical properties of this compound. Studies have demonstrated that the benzothiazole framework can be effectively incorporated into electrochemical devices such as sensors and batteries, where it contributes to improved charge transport and energy storage capabilities. The presence of the bromo group further enhances these properties by introducing additional redox-active sites within the molecule.

From a toxicological perspective, preliminary studies indicate that 6-bromo-N-[3-(dimethylamino)propyl]-1,3-benzothiazol-2-amine exhibits low toxicity under standard experimental conditions. However, further investigations are required to fully understand its safety profile and potential environmental impact.

In conclusion, 6-bromo-N-[3-(dimethylamino)propyl]-1,3-benzothiazol-2-amine (CAS No. 1105195-16-1) is a versatile and intriguing compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in fields such as materials science, pharmacology, and electrochemistry.